Cas no 142060-00-2 (2H-1-Benzopyran-6-ol,2,8-dimethyl-2-[(3E,7E)-4,8,12-trimethyl-3,7,11-tridecatrien-1-yl]-)

• Product Name: 2H-1-Benzopyran-6-ol,2,8-dimethyl-2-[(3E,7E)-4,8,12-trimethyl-3,7,11-tridecatrien-1-yl]-
• CAS No: 142060-00-2
• MF: C₂₇H₃₈O₂
• MW: 394.589428424835
• CID: 150338
• Update Time: 2024-03-01

2H-1-Benzopyran-6-ol,2,8-dimethyl-2-[(3E,7E)-4,8,12-trimethyl-3,7,11-tridecatrien-1-yl]- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6-ol,2,8-dimethyl-2-[(3E,7E)-4,8,12-trimethyl-3,7,11-tridecatrien-1-yl]-
• 2H-1-Benzopyran-6-ol,2,8-dimethyl-2-(4,8,12-trimethyl-3,7,11-tridecatrienyl)-, (E,E)-
• 2H-1-Benzopyran-6-ol,2,8-dimethyl-2-[(3E,7E)-4,8,12-trimethyl-3,7,11-tridecatrienyl]- (9CI)
• Sargaol
• 2H-1-Benzopyran-6-ol, 2,8-dimethyl-2-[(3E,7E)-4,8,12-trimethyl-3,7,11-tridecatrien-1-yl]-

• Inchi： 1S/C27H38O2/c1-20(2)10-7-11-21(3)12-8-13-22(4)14-9-16-27(6)17-15-24-19-25(28)18-23(5)26(24)29-27/h10,12,14-15,17-19,28H,7-9,11,13,16H2,1-6H3/b21-12+,22-14+
• InChI Key： FUBVHBMZMUOIOJ-QRCIITMISA-N
• SMILES： C1(C)(CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)OC2=C(C)C=C(O)C=C2C=C1

Computed Properties

• Exact Mass: 394.28734
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• XLogP3: 7.36

Experimental Properties

• Density: 0.980±0.06 g/cm3(Predicted)
• Boiling Point: 518.2±50.0 °C(Predicted)
• PSA: 29.46
• pka: 10.36±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tocotrienols